4-Methyl-4-trimethylsilanyloxy-pent-2-ynal

• Molecular Formula: C9H16O2Si
• Molecular Weight: 184.31 g/mol
• IUPAC Name: 4-methyl-4-trimethylsilyloxypent-2-ynal
• InChI: InChI=1S/C9H16O2Si/c1-9(2,7-6-8-10)11-12(3,4)5/h8H,1-5H3
• InChI Key: XELSZDYWKCMYSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC=O)O[Si](C)(C)C

Description

4-Methyl-4-trimethylsilanyloxy-pent-2-ynal is a useful research compound. Its molecular formula is C9H16O2Si and its molecular weight is 184.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 3-methyl-3-trimethylsilyloxy-1-butyne (8.35 g, 53.4 mmol) in THF (200 mL) and cool to 40° C. Add n-butyllithium (26.7 mL of a 2.0 M solution in cyclohexane, 53.4 mmol, 1 eq.) dropwise over a 5 minute period. Stir for 10 min., then add dry DMF (8.27 mL, 7.81 g, 107 mmol, 2 eq.) in one portion. After 30 min., pour into a cooled (0° C.), vigorously stirred mixture of 10% KH2PO4 (290 mL, 213 mmol) and ether (300 mL). Separate the layers and wash the organic layer with water (2×200 mL). Dry (MgSO4), filter, and concentrate to give 9.4 g (94% crude) of a light oil. Use without further purification. TLC: Rf=0.40 (20:1 hexanes/EtOAc); 1H NMR (CDCl3, 300 MHz) δ 9.03 (s, 1H), 1.35 (s, 6H), 0.02 (s, 9H).